Cas no 1706448-26-1 (methyl2-(2H-1,2,3-triazol-2-yl)ethylamine)

• Product Name: methyl2-(2H-1,2,3-triazol-2-yl)ethylamine
• CAS No: 1706448-26-1
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD29034602
• CID: 5181307
• PubChem ID: 86262316
• Update Time: 2025-06-09

methyl2-(2H-1,2,3-triazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-2-ethanamine, N-methyl-
• methyl2-(2H-1,2,3-triazol-2-yl)ethylamine

• MDL： MFCD29034602
• Inchi： 1S/C5H10N4/c1-6-4-5-9-7-2-3-8-9/h2-3,6H,4-5H2,1H3
• InChI Key： JQDDJZCXWLHBMK-UHFFFAOYSA-N
• SMILES： N1=CC=NN1CCNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on methyl2-(2H-1,2,3-triazol-2-yl)ethylamine

Exploring the Properties and Applications of Methyl 2-(2H-1,2,3-Triazol-2-yl)ethylamine (CAS No. 1706448-26-1)

The compound methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine (CAS No. 1706448-26-1) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceutical and material science. This triazole-based amine derivative is characterized by its heterocyclic core, which contributes to its stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and polymer chemistry, making it a high-value intermediate in synthetic workflows.

One of the key reasons for the growing interest in methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its bioorthogonal properties, enabling efficient conjugation with biomolecules. This feature is particularly valuable in the development of targeted drug delivery systems and bioconjugation techniques. Additionally, its amine functional group allows for further derivatization, expanding its utility in creating customized molecular architectures.

From an industrial perspective, CAS No. 1706448-26-1 is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally conscious practices, chemists are seeking ways to optimize the production of such compounds using catalyst-free or low-waste methodologies. Recent advancements in microwave-assisted synthesis and flow chemistry have further enhanced the scalability of methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine, addressing both efficiency and cost-effectiveness.

In the pharmaceutical sector, this compound is being investigated for its potential in neurological research and antibiotic development. The triazole ring is a common pharmacophore in FDA-approved drugs, and its incorporation into methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine opens doors to novel therapeutic agents. For instance, its structural similarity to known kinase inhibitors and receptor modulators makes it a candidate for treating chronic diseases.

Beyond healthcare, methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine is also relevant in material science. Its ability to form hydrogen bonds and coordination complexes has led to its use in designing smart polymers and self-healing materials. These applications align with the increasing demand for advanced functional materials in electronics, coatings, and adhesives.

As the scientific community continues to explore CAS No. 1706448-26-1, questions about its synthetic pathways, safety profiles, and commercial availability remain popular in search engines. Addressing these queries, this article highlights the compound's multifaceted role while emphasizing its alignment with cutting-edge research trends. Whether you're a chemist, researcher, or industry professional, understanding the potential of methyl 2-(2H-1,2,3-triazol-2-yl)ethylamine is essential for staying ahead in today's competitive landscape.